Cas no 1807250-93-6 (Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807250-93-6
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4796603
• Update Time: 2025-07-22

Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)5-7-8(6-17)10(4-3-9(7)13)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： JCWZRBDNERDZGG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate

Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807250-93-6): A Comprehensive Overview

Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate, identified by its CAS number 1807250-93-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex aromatic structure, presents a unique combination of functional groups that make it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate includes a phenyl ring substituted with a chloro group at the 6-position, a cyano group at the 2-position, and a trifluoromethylthio group at the 3-position. This arrangement of substituents imparts distinct chemical properties that are highly useful in synthetic chemistry. The presence of the cyano group not only influences the reactivity of the molecule but also contributes to its potential biological activity, making it a candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The trifluoromethylthio group in Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate aligns with this trend, as fluorinated compounds are increasingly recognized for their therapeutic potential. Studies have shown that such modifications can lead to improved pharmacokinetic profiles, which is crucial for the efficacy and safety of pharmaceutical agents.

The chloro group on the phenyl ring adds another layer of complexity to the compound's reactivity. Chloro-substituted aromatic compounds are well-documented for their role in various synthetic transformations, including cross-coupling reactions and nucleophilic substitutions. These reactions are fundamental in constructing more complex molecules, making Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate and biological targets. This approach has been instrumental in designing molecules with enhanced therapeutic properties. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases.

The synthesis of Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Researchers have employed various catalytic systems and solvent environments to achieve these objectives. The use of transition metal catalysts, such as palladium and copper complexes, has been particularly effective in facilitating key transformations.

In addition to its synthetic utility, Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate has been explored as a precursor for more complex structures. By further functionalizing its existing substituents or introducing new ones, chemists can generate a diverse library of compounds for biological testing. This strategy is particularly valuable in high-throughput screening campaigns, where large numbers of derivatives are rapidly evaluated for their pharmacological activity.

The trifluoromethylthio group is particularly noteworthy for its ability to modulate electronic properties and influence intermolecular interactions. This feature has been exploited in the design of molecules with improved solubility and bioavailability. In particular, compounds containing this moiety have shown promise in treating neurological disorders, where blood-brain barrier penetration is often a challenge.

Ongoing research continues to uncover new applications for Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate. By integrating insights from synthetic organic chemistry, computational biology, and pharmacology, scientists are paving the way for innovative therapeutic solutions. The compound's unique structural features make it a compelling candidate for further investigation, both as a standalone entity and as part of larger molecular frameworks.

In conclusion, Ethyl 6-chloro-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807250-93-6) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications in pharmaceutical research underscore the importance of developing versatile intermediates like this one. As our understanding of chemical biology evolves, compounds such as this will continue to play a pivotal role in advancing drug discovery efforts worldwide.